N-(2,3-dimethylphenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(2,3-dimethylphenyl)-4-(4-fluorophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H22FN3O/c1-14-4-3-5-18(15(14)2)21-19(24)23-12-10-22(11-13-23)17-8-6-16(20)7-9-17/h3-9H,10-13H2,1-2H3,(H,21,24)
• InChI Key: WPBQLTSMMZPACU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)N2CCN(CC2)C3=CC=C(C=C3)F)C
• Molecular Formula: C19H22FN3O
• Molecular Weight: 327.4 g/mol

Description

N-(2,3-dimethylphenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide, commonly known as DFPM, is a synthetic compound used in scientific research. It belongs to the class of piperazine derivatives and has been studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of DFPM is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and as an antagonist at the dopamine D2 receptor. DFPM has also been found to modulate the activity of the glutamate system, which is involved in various neurological disorders.
Biochemical and Physiological Effects:
DFPM has been found to affect various neurotransmitter systems, including serotonin, dopamine, and glutamate. It has been shown to increase the release of dopamine and serotonin in certain brain regions, which may contribute to its therapeutic effects. DFPM has also been found to modulate the activity of various ion channels and receptors, which may further contribute to its effects.

Advantages and Limitations for Lab Experiments

DFPM has several advantages for use in lab experiments. It is relatively easy to synthesize and has been extensively studied, making it a well-understood compound. However, DFPM also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on DFPM. One area of interest is its potential use in the treatment of neurological disorders, such as schizophrenia and depression. DFPM may also have potential as a treatment for drug addiction and withdrawal symptoms. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

DFPM can be synthesized using various methods, including the reaction of 4-fluorobenzaldehyde with 2,3-dimethylaniline followed by the reaction with piperazine carboxylic acid. Another method involves the reaction of 4-fluorophenylpiperazine with 2,3-dimethylbenzoyl chloride.

Scientific Research Applications

DFPM has been extensively studied for its potential therapeutic applications. It has been found to exhibit antipsychotic, anxiolytic, and antidepressant properties in animal models. DFPM has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.